Cas no 6335-76-8 (Ethyl 3-amino-3-phenylpropanoate)

• Product Name: Ethyl 3-amino-3-phenylpropanoate
• CAS No: 6335-76-8
• Molecular Formula: C₁₁H₁₅NO₂
• Molecular Weight: 193.2423
• MDL: MFCD00749016
• CID: 517240
• PubChem ID: 236379

Ethyl 3-amino-3-phenylpropanoate Properties

Names and Identifiers

• Ethyl 3-amino-3-phenylpropanoate
• Benzenepropanoic acid, b-amino-, ethyl ester
• Ethyl 3amino3phenylpropanoate
• Ethyl 3-amino-3-phenyl-propanoate
• Ethyl 3-amino-3-phenyl-propanoate hydrochloride
• (R,S)-3-amino-3-phenylpropionic acid ethyl ester
• 3-amino 3-phenylpropanoic acid ethyl ester
• 3-amino-3-phenylpropanoic acid ethyl ester
• 3-amino-3-phenylpropionic acid ethyl ester
• 3-amino-3-phenyl-propionic acid ethyl ester
• A-aminohydrocinnamate
• AC1L5WH9
• AC1Q34OM
• ethyl
• NSC38811
• Oprea1_019872
• Oprea1_452713
• PubChem13894
• SureCN1138729
• Ethyl 3-amino-3-phenylpropionate
• beta-Aminobenzenepropanoic acid ethyl ester
• NSC 38811
• NUWRDXMXYDWUAN-UHFFFAOYSA-N
• ethyl 3-azanyl-3-phenyl-propanoate
• SBB070344
• STK526080
• ethyl ra
• 3-amino-3-phenyl-propionic acid ethyl ester, AldrichCPR
• AKOS005142326
• DTXSID40902791
• AC-23776
• NS00009575
• DB-073312
• ethyl3-amino-3-phenylpropanoate
• ethyl rac-3-amino-3-phenylpropionate
• N12672
• 6335-76-8
• CS-10024
• CS-0454386
• NSC-38811
• MFCD00749016
• EC 613-206-6
• EN300-56111
• NoName_3346
• SCHEMBL1138729
• DTXSID10284758

• MDL： MFCD00749016
• InChIKey： NUWRDXMXYDWUAN-UHFFFAOYSA-N
• Inchi： 1S/C11H15NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 193.110279g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.110279g/mol
• Monoisotopic Mass: 193.110279g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 14
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.33990
• PSA: 52.32
• Refractive Index: 1.524
• Boiling Point: 299°C at 760 mmHg
• Melting Point: 111-112 ºC (water ethanol )
• Flash Point: 154.7°C
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),